Cas no 476660-18-1 (3-(Quinolin-6-yl)propanal)

• Product Name: 3-(Quinolin-6-yl)propanal
• CAS No: 476660-18-1
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• MDL: MFCD24071407
• CID: 1030959
• PubChem ID: 22931310
• Update Time: 2025-09-27

3-(Quinolin-6-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(Quinolin-6-yl)propanal
• 3-quinolin-6-ylpropanal
• 3-quinolin-6-yl-propionaldehyde
• CS-W001912
• SY253547
• MFCD24071407
• F52595
• BCP18359
• BUA66018
• (3-Quinolin-6-yl)propanal
• A872097
• DB-218194
• DTXSID30629006
• 3-(6-Quinolyl)propanal
• AS-82982
• SCHEMBL1427396
• 476660-18-1
• AMY30213
• KQNNNVCWYUWVCH-UHFFFAOYSA-N
• AKOS016844898

• MDL： MFCD24071407
• Inchi： 1S/C12H11NO/c14-8-2-3-10-5-6-12-11(9-10)4-1-7-13-12/h1,4-9H,2-3H2
• InChI Key： KQNNNVCWYUWVCH-UHFFFAOYSA-N
• SMILES： O=CCCC1C=CC2C(=CC=CN=2)C=1

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.133±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.39 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives